molecular formula C19H18N4O4 B2762501 3-(1-(6-oxo-1,6-dihydropyridine-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione CAS No. 2034261-52-2

3-(1-(6-oxo-1,6-dihydropyridine-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione

Cat. No.: B2762501
CAS No.: 2034261-52-2
M. Wt: 366.377
InChI Key: DCILJLHJJGKRFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1-(6-oxo-1,6-dihydropyridine-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H18N4O4 and its molecular weight is 366.377. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Studies

Compounds structurally related to 3-(1-(6-oxo-1,6-dihydropyridine-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione have been synthesized and evaluated for their antimicrobial properties. The synthesized compounds displayed promising antibacterial and antifungal activities, highlighting their potential in developing new antimicrobial agents (Vidule, 2011).

Amnesia-Reversal Activity

Research has shown that cyclic imides, which are structurally related to the compound , can reverse electroconvulsive shock (ECS) induced amnesia in animal models. This suggests potential applications in the treatment of memory disorders (Butler et al., 1987).

Hypotensive Agents

Certain derivatives of quinazoline dione, which share a similar core structure with the mentioned compound, have shown significant activity in relaxing blood vessels and reducing blood pressure, indicating their potential as hypotensive agents (Eguchi et al., 1991).

Synthesis of Nitrogen-Containing Heterocyclic Structures

The compound and its derivatives are useful in synthesizing various nitrogen-containing heterocyclic structures, such as quinazolines and benzodiazepines. These structures have wide-ranging importance in medicinal chemistry due to their potential bioactive properties (Bogdanov & Mironov, 2016).

Antihypertensive Activity

Piperidine derivatives with a quinazoline ring system, related to the compound , have been tested for antihypertensive activity. Some of these compounds produced strong hypotension in animal models, suggesting their use in managing high blood pressure (Takai et al., 1986).

Antitumor and Cytotoxic Activities

Novel quinazolinone derivatives have been synthesized and evaluated for their cytotoxic activities against cancer cell lines. These studies indicate the potential of such compounds in developing new anticancer agents (Poorirani et al., 2018).

Properties

IUPAC Name

3-[1-(6-oxo-1H-pyridine-3-carbonyl)piperidin-4-yl]-1H-quinazoline-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N4O4/c24-16-6-5-12(11-20-16)17(25)22-9-7-13(8-10-22)23-18(26)14-3-1-2-4-15(14)21-19(23)27/h1-6,11,13H,7-10H2,(H,20,24)(H,21,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DCILJLHJJGKRFD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1N2C(=O)C3=CC=CC=C3NC2=O)C(=O)C4=CNC(=O)C=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.